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Compound of Interest

Compound Name: Zadavotide guraxetan

CAS No.: 2192281-54-0

Cat. No.: B15607712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

preclinical Single Photon Emission Computed Tomography/Computed Tomography

(SPECT/CT) imaging of Zadavotide guraxetan. This document is intended to guide

researchers in the non-clinical evaluation of this Prostate-Specific Membrane Antigen (PSMA)-

targeting agent.

Introduction
Zadavotide guraxetan is a ligand that targets the Prostate-Specific Membrane Antigen

(PSMA), a protein significantly overexpressed on the surface of prostate cancer cells.[1] When

labeled with a gamma-emitting radionuclide such as Lutetium-177 (¹⁷⁷Lu), it forms a

radiopharmaceutical, ¹⁷⁷Lu-Zadavotide guraxetan (also known as ¹⁷⁷Lu-PSMA-I&T), enabling

in vivo visualization and quantification of PSMA expression.[2][3] SPECT/CT imaging with this

agent is a critical tool in preclinical research for assessing its biodistribution, tumor targeting

capabilities, and therapeutic potential.[4]
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Mechanism of Action
Zadavotide guraxetan functions by binding with high affinity to the extracellular domain of

PSMA.[1] Following intravenous administration, the radiolabeled compound circulates in the

bloodstream and accumulates at sites of high PSMA expression, primarily prostate tumors. The

emitted gamma photons from the conjugated radionuclide (e.g., ¹⁷⁷Lu) are then detected by a

SPECT camera to generate three-dimensional images of the radiotracer's distribution.

Below is a diagram illustrating the signaling pathway and targeting mechanism.
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Mechanism of Action of Radiolabeled Zadavotide Guraxetan
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Preclinical SPECT/CT Imaging Workflow for ¹⁷⁷Lu-Zadavotide Guraxetan

Radiolabeling of Zadavotide Guraxetan with ¹⁷⁷Lu

Intravenous Injection of Radiotracer

Tumor Xenograft Model Preparation

SPECT/CT Image Acquisition

Image Reconstruction and Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for SPECT/CT Imaging
of Zadavotide Guraxetan]. BenchChem, [2026]. [Online PDF]. Available at:
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spect-ct-imaging-of-zadavotide-guraxetan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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